N-(5-chloro-2-pyridinyl)-2-(4-fluorophenoxy)acetamide hydrochloride

• IUPAC Name: N-(5-chloropyridin-2-yl)-2-(4-fluorophenoxy)acetamide;hydrochloride
• InChI: InChI=1S/C13H10ClFN2O2.ClH/c14-9-1-6-12(16-7-9)17-13(18)8-19-11-4-2-10(15)3-5-11;/h1-7H,8H2,(H,16,17,18);1H
• InChI Key: JHIOMLSOQYQJEL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1OCC(=O)NC2=NC=C(C=C2)Cl)F.Cl
• Molecular Formula: C13H11Cl2FN2O2
• Molecular Weight: 317.14 g/mol

Description

N-(5-chloro-2-pyridinyl)-2-(4-fluorophenoxy)acetamide hydrochloride, also known as CFTRinh-172, is a small molecule inhibitor that selectively targets the cystic fibrosis transmembrane conductance regulator (CFTR) protein. CFTR is an important ion channel that regulates the flow of chloride ions across cell membranes, and its dysfunction is associated with the development of cystic fibrosis (CF), a genetic disorder that affects the respiratory, digestive, and reproductive systems. CFTRinh-172 has been widely used as a tool compound in scientific research to investigate the role of CFTR in normal physiology and disease, and to develop new therapeutic strategies for CF.

Mechanism of Action

N-(5-chloro-2-pyridinyl)-2-(4-fluorophenoxy)acetamide hydrochloride acts as a specific inhibitor of CFTR by binding to a site on the protein that is distinct from the ATP-binding site. It blocks the opening of the CFTR channel and prevents the flow of chloride ions across the cell membrane. The mechanism of action of this compound has been studied in detail using biochemical and biophysical techniques, and several structural studies have provided insights into the binding mode of the compound to CFTR.
Biochemical and physiological effects:
This compound has been shown to have a range of biochemical and physiological effects in different cell types and tissues. In epithelial cells, it inhibits CFTR-mediated chloride secretion and reduces the volume and pH of secreted fluids. In the liver and gallbladder, it blocks CFTR-dependent bicarbonate secretion and reduces the pH of bile. This compound has also been shown to inhibit CFTR-dependent sweat secretion and sperm motility, and to modulate insulin secretion in pancreatic beta cells.

Advantages and Limitations for Lab Experiments

N-(5-chloro-2-pyridinyl)-2-(4-fluorophenoxy)acetamide hydrochloride has several advantages for use in lab experiments. It is a highly selective inhibitor of CFTR and does not affect other ion channels or transporters. It is also a reversible inhibitor, which allows for the study of CFTR function under different conditions. However, this compound has some limitations as a tool compound. It has a relatively short half-life and can be rapidly metabolized in vivo, which may affect its efficacy and specificity. It also has some off-target effects at high concentrations, which need to be carefully controlled in experimental settings.

Future Directions

For research with N-(5-chloro-2-pyridinyl)-2-(4-fluorophenoxy)acetamide hydrochloride include the development of more potent and specific inhibitors of CFTR, the investigation of the role of CFTR in other physiological processes, and the translation of CFTR-targeted therapies to the clinic. Other potential applications of this compound include the study of ion channel pharmacology and the development of new drug screening assays.

Scientific Research Applications

N-(5-chloro-2-pyridinyl)-2-(4-fluorophenoxy)acetamide hydrochloride has been extensively used in scientific research to study the function and regulation of CFTR in various cell types and tissues. It has been shown to inhibit CFTR-mediated chloride secretion in epithelial cells from the airways, intestine, and pancreas, and to block CFTR-dependent bicarbonate secretion in the liver and gallbladder. This compound has also been used to investigate the role of CFTR in other physiological processes, such as sweat gland function, sperm motility, and insulin secretion.